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Compound of Interest

Compound Name: Formazan

Cat. No.: B1609692 Get Quote

An in-depth exploration of the synthesis, structure, and application of formazan compounds,

pivotal in colorimetric assays and drug development.

Formazan compounds, characterized by their unique [-N=N-C(R)=N-NH-] chemical backbone,

are intensely colored chromogenic products with significant applications across various

scientific disciplines, particularly in biochemistry and medicinal chemistry.[1] Their vibrant

coloration, which can range from deep reds and purples to oranges and dark blues, is

contingent on the specific tetrazolium salt used in their synthesis.[1] This technical guide

provides a comprehensive overview of the chemical structure, synthesis, and spectroscopic

properties of formazan compounds, with a focus on their application in widely-used cell viability

assays.

Core Chemical Structure and Properties
The fundamental structure of formazan was first elucidated in 1892.[1] These compounds are

structurally related to azo dyes and derive their deep color and redox chemistry from their

nitrogen-rich backbone.[1] Formazans exhibit significant tautomeric and conformational

flexibility. Due to the alternating double bonds, they can exist in several isomeric forms,

including syn, s-cis; syn, s-trans; anti, s-cis; and anti, s-trans.[1]

A key characteristic of 1,5-disubstituted formazans is their existence as two tautomers. Upon

deprotonation, the resulting anion is stabilized by resonance.[1] Formazans are also capable

of forming highly colored chelate complexes with various transition metal ions such as Cu2+,
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Co3+, Ni2+, and Zn2+.[1] Their ability to react with both strong acids and bases makes them

amphoteric.[1]

The redox relationship between formazans and their colorless tetrazolium salt precursors is

central to their most prominent applications. Oxidation of a formazan compound results in the

formation of a tetrazolium salt, a process that is reversible through reduction.[1] This reversible

redox chemistry is the foundation of numerous colorimetric assays.

Formazan Core Structure Key Properties

Redox Relationship
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Formazan (Colored) Tetrazolium Salt (Colorless)
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Reactants
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Product

Aryl Amine (R-NH2)

Diazonium Salt (R-N2+)

NaNO2, HCl

Arylhydrazone

Formazan

+ Arylhydrazone (in Pyridine)
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Cell Culture

Assay Procedure

Data Acquisition

Plate cells in 96-well plate

Treat cells with compound of interest

Add MTT solution to each well

Incubate to allow formazan formation

Mitochondrial dehydrogenases

Add solubilization solution (e.g., DMSO)

Purple formazan crystals form

Measure absorbance at ~570 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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